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Compound of Interest

Compound Name: Antifungal agent 24

Cat. No.: B12406855 Get Quote

Head-to-Head Comparison: Antifungal Agent 24
vs. Voriconazole
For Immediate Release

A Comparative Analysis of a Novel Hydrazide Antifungal and a First-Line Triazole

This guide provides a detailed head-to-head comparison of Antifungal Agent 24, a novel

hydrazide compound, and voriconazole, a well-established triazole antifungal. The information

is intended for researchers, scientists, and drug development professionals, offering a

comprehensive overview of their mechanisms of action, in vitro efficacy, and the experimental

protocols used for their evaluation.

Overview and Mechanism of Action
Antifungal Agent 24 and voriconazole combat fungal infections through distinct mechanisms,

targeting different cellular components.

Antifungal Agent 24 is a hydrazide compound with broad-spectrum fungicidal activity. Its

primary mechanism of action involves disrupting the normal function of the fungal plasma

membrane. This disruption leads to morphological and subcellular structural changes in the

fungal mycelia, ultimately resulting in cell death.
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Voriconazole is a second-generation triazole antifungal agent.[1] It functions by inhibiting the

fungal cytochrome P450-dependent enzyme lanosterol 14-α-demethylase. This enzyme is

critical for the synthesis of ergosterol, an essential component of the fungal cell membrane.[2]

[3] Depletion of ergosterol alters membrane fluidity and permeability, leading to the inhibition of

fungal growth and replication.[2][3]
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(e.g., with cyclophosphamide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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